Cas no 651058-98-9 (Benzoic acid, 4-(aminocarbonyl)-3,5-dichloro-)

• Product Name: Benzoic acid, 4-(aminocarbonyl)-3,5-dichloro-
• CAS No: 651058-98-9
• MF: C₈H₅Cl₂NO₃
• MW: 234.036200284958
• CID: 406883
• PubChem ID: 71377058
• Update Time: 2025-04-19

Benzoic acid, 4-(aminocarbonyl)-3,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminocarbonyl)-3,5-dichloro-
• 4-carbamoyl-3,5-dichlorobenzoic acid
• 651058-98-9
• DTXSID90799719

• Inchi： 1S/C8H5Cl2NO3/c9-4-1-3(8(13)14)2-5(10)6(4)7(11)12/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： PSMMBZCWIJNJBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1C(N)=O)Cl

Computed Properties

• Exact Mass: 232.96475
• Monoisotopic Mass: 232.9646484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids